(6Ar,12bS)-5,6,6a,7,8,12b-hexahydrobenzo[a]phenanthridin-6-ium-10,11-diol;chloride
(6Ar,12bS)-5,6,6a,7,8,12b-hexahydrobenzo[a]phenanthridin-6-ium-10,11-diol;chloride
A potent, full efficacy dopamine D1 agonist which shows no agonist activity at peripheral D2 receptors or adrenoceptors at doses which cause maximal stimulation of D1 sites. The compound appears to be fully bioavailable in brain and exhibits profound antiparkinsonism effects in vivo.
Brand Name:
Vulcanchem
CAS No.:
158704-02-0
VCID:
VC0004264
InChI:
InChI=1S/C17H17NO2.ClH/c19-15-7-10-5-6-14-17(13(10)8-16(15)20)12-4-2-1-3-11(12)9-18-14;/h1-4,7-8,14,17-20H,5-6,9H2;1H/t14-,17-;/m1./s1
SMILES:
C1CC2=CC(=C(C=C2C3C1[NH2+]CC4=CC=CC=C34)O)O.[Cl-]
Molecular Formula:
C17H18ClNO2
Molecular Weight:
303.8 g/mol
(6Ar,12bS)-5,6,6a,7,8,12b-hexahydrobenzo[a]phenanthridin-6-ium-10,11-diol;chloride
CAS No.: 158704-02-0
Inhibitors
VCID: VC0004264
Molecular Formula: C17H18ClNO2
Molecular Weight: 303.8 g/mol
![(6Ar,12bS)-5,6,6a,7,8,12b-hexahydrobenzo[a]phenanthridin-6-ium-10,11-diol;chloride - 158704-02-0](/images/no_structure.jpg)
| CAS No. | 158704-02-0 |
|---|---|
| Product Name | (6Ar,12bS)-5,6,6a,7,8,12b-hexahydrobenzo[a]phenanthridin-6-ium-10,11-diol;chloride |
| Molecular Formula | C17H18ClNO2 |
| Molecular Weight | 303.8 g/mol |
| IUPAC Name | (6aR,12bS)-5,6,6a,7,8,12b-hexahydrobenzo[a]phenanthridin-6-ium-10,11-diol;chloride |
| Standard InChI | InChI=1S/C17H17NO2.ClH/c19-15-7-10-5-6-14-17(13(10)8-16(15)20)12-4-2-1-3-11(12)9-18-14;/h1-4,7-8,14,17-20H,5-6,9H2;1H/t14-,17-;/m1./s1 |
| Standard InChIKey | IJYUPBNUPIRQEP-SATBOSKTSA-N |
| Isomeric SMILES | C1CC2=CC(=C(C=C2[C@@H]3[C@@H]1[NH2+]CC4=CC=CC=C34)O)O.[Cl-] |
| SMILES | C1CC2=CC(=C(C=C2C3C1[NH2+]CC4=CC=CC=C34)O)O.[Cl-] |
| Canonical SMILES | C1CC2=CC(=C(C=C2C3C1[NH2+]CC4=CC=CC=C34)O)O.[Cl-] |
| Description | A potent, full efficacy dopamine D1 agonist which shows no agonist activity at peripheral D2 receptors or adrenoceptors at doses which cause maximal stimulation of D1 sites. The compound appears to be fully bioavailable in brain and exhibits profound antiparkinsonism effects in vivo. |
| Synonyms | (±)-trans-10,11-Dihydroxy-5,6,6a,7,8,12b-hexahydrobenzo[a]phenanthridine hydrochloride |
| PubChem Compound | 11403931 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume